1-Fluoro-3-(2-methoxyethoxy)-2-nitrobenzene
Cat. No. B2606688
Key on ui cas rn:
131055-85-1
M. Wt: 215.18
InChI Key: SWHNFGFHPPSJAP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
|
[CH3:18][CH2:19][OH:20].[F:1][c:2]1[c:3]([N+:13]([O-:14])=[O:15])[c:4]([O:8][CH2:9][CH2:10][O:11][CH3:12])[cH:5][cH:6][cH:7]1.[H:16][H:17]>>[F:1][c:2]1[c:3]([NH2:13])[c:4]([O:8][CH2:9][CH2:10][O:11][CH3:12])[cH:5][cH:6][cH:7]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COCCOc1cccc(F)c1[N+](=O)[O-]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COCCOc1cccc(F)c1N
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
